3-[(2E)-3,7-Dimethyl-2,6-octadienyl]-4-hydroxy-5-(3-methyl-2-butenyl)benzoic acid methyl ester

• Molecular Formula: C23H32O3
• Molecular Weight: 356.5 g/mol
• IUPAC Name: methyl 3-[(2E)-3,7-dimethylocta-2,6-dienyl]-4-hydroxy-5-(3-methylbut-2-enyl)benzoate
• InChI: InChI=1S/C23H32O3/c1-16(2)8-7-9-18(5)11-13-20-15-21(23(25)26-6)14-19(22(20)24)12-10-17(3)4/h8,10-11,14-15,24H,7,9,12-13H2,1-6H3/b18-11+
• InChI Key: ZDDYPNINFTUGHJ-WOJGMQOQSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC1=CC(=CC(=C1O)CC=C(C)C)C(=O)OC)/C)C
• Canonical SMILES: CC(=CCCC(=CCC1=CC(=CC(=C1O)CC=C(C)C)C(=O)OC)C)C

Description

3-[(2E)-3,7-Dimethyl-2,6-octadienyl]-4-hydroxy-5-(3-methyl-2-butenyl)benzoic acid methyl ester is a natural product found in Myrsine umbellata with data available.

Scientific Research Applications

Analysis and Detection in Food and Cosmetics

Phthalate esters (PAEs), including compounds similar to the one , have been a focus of research due to their extensive use as plasticizers in food processing and packaging. The review by Haji Harunarashid, Lim, & Harunsani (2017) provides detailed insights into the background, metabolism, human exposure, sources in food, and toxicological aspects of PAEs. It highlights the advancements in sample preparation, ranging from liquid-liquid extraction to more recent solid-phase microextraction techniques, and analytical methods like gas and liquid chromatography for detecting PAEs in food matrices.

Similarly, methyl paraben, a compound structurally related to the one , is extensively used in cosmetics, and the review by J.B.N, ThiruvengadarajanV., & Gopinath (2014) delves into its importance, prevalence in cosmetic products, and various analytical methods for its determination and quantification.

Environmental Impact and Behavior

The presence and effects of parabens, chemically akin to the ester , in aquatic environments have been extensively reviewed. Haman, Dauchy, Rosin, & Munoz (2015) cover their occurrence, fate, and behavior, noting their widespread presence in surface water and sediments. The study raises concerns about the continuous introduction of such compounds into the environment and their biodegradability, suggesting a need for further research on their toxicity.

Biodegradability and Environmental Safety

The biodegradability and environmental impact of compounds structurally similar to 3-[(2E)-3,7-Dimethyl-2,6-octadienyl]-4-hydroxy-5-(3-methyl-2-butenyl)benzoic acid methyl ester have been a significant area of research. Thomas, Leahy, Smith, & Spence (2017) discuss fatty acid methyl esters (FAME) in soil and groundwater, emphasizing their biodegradability under both aerobic and anaerobic conditions. The review also sheds light on the natural attenuation processes, suggesting that they play a crucial role in controlling the fate and potential risks posed by biodiesel components like FAME in the environment.